FERRIC SULFATE NONAHYDRATE

Specification

• CAS No.: 13520-56-4
• Molecular Formula: Fe2H18O21S3
• Molecular Weight: 562.02

Introduction

Chemical Identity and Structure

Ferric sulfate nonahydrate is characterized by specific chemical identifiers that distinguish it from other iron compounds:

Property	Value
Chemical Name	Ferric Sulfate Nonahydrate
Molecular Formula	Fe2(SO4)3- 9H2O or Fe2H18O21S3
CAS Number	13520-56-4
Molecular Weight	562.018 g/mol
Synonyms	Iron(III) sulfate nonahydrate, Iron(3+);trisulfate;nonahydrate

The compound consists of two Fe³⁺ ions, three sulfate (SO₄²⁻) groups, and nine water molecules of crystallization. This specific hydration state affects many of its physical and chemical properties, including solubility, stability, and reactivity profiles. The water molecules are incorporated into the crystal lattice structure, influencing the compound's behavior in various applications.

Physical Properties

The physical characteristics of ferric sulfate nonahydrate are important determinants of its handling properties and applications:

Property	Description/Value
Physical State	Solid crystalline material
Color	Typically yellowish to pale orange
Melting Point	Begins to lose water at approximately 175°C
Decomposition Temperature	Around 480°C (after dehydration)
Density	Not specifically reported for nonahydrate
Solubility	Highly soluble in water

When heated, ferric sulfate nonahydrate begins to lose its water of crystallization at approximately 175°C, which is a critical consideration for applications involving thermal processing. Complete dehydration occurs in stages as temperature increases, eventually forming anhydrous ferric sulfate. For comparison, anhydrous ferric sulfate has a significantly higher decomposition temperature of approximately 480°C.

Synthesis and Production Methods

Several manufacturing approaches exist for producing ferric sulfate nonahydrate, with the oxidation of ferrous sulfate being the predominant industrial method:

Oxidation of Ferrous Sulfate

The primary production pathway involves the oxidation of ferrous sulfate with an oxidizing agent in the presence of sulfuric acid:

2FeSO₄ + H₂SO₄ + Oxidant → Fe₂(SO₄)₃ + Byproducts

Various oxidizing agents can be employed in this process, including:

• Chlorine gas (Cl₂)

• Hydrogen peroxide (H₂O₂)

• Nitric acid (HNO₃)

• Sodium chlorate (NaClO)

When using chlorine as the oxidizing agent, the reaction follows:
2FeSO₄ + H₂SO₄ + Cl₂ → Fe₂(SO₄)₃ + 2HCl

The ferrous sulfate starting material typically comes from:

• Byproducts of steel pickling operations

• Acid leaching of ilmenite in titanium dioxide production

• Direct reaction of iron with sulfuric acid

Crystallization Process

After oxidation, controlled crystallization is crucial for obtaining the nonahydrate form:

• The ferric sulfate solution is concentrated to appropriate levels

• Crystallization conditions (temperature, concentration, cooling rate) are precisely controlled

• Crystal formation is induced through cooling or partial evaporation

• Crystals are separated, washed, and dried under conditions that maintain the nine water molecules

Research into optimizing crystallization conditions for ferric sulfate hydrates has shown that temperature, concentration, and cooling rates significantly influence which hydrate form precipitates from solution.

Alternative Production Methods

Other synthesis approaches include:

• Direct reaction of ferric oxide with sulfuric acid under controlled conditions

• Transformation from other hydrated forms through controlled hydration/dehydration

• Recovery and crystallization from hydrometallurgical waste solutions rich in Fe(III)

One experimental method described in research involves dissolving 17.2 g of ferric sulfate in 100 mL of water, followed by controlled heating and cooling to induce crystallization of the desired hydrate form.

Applications and Uses

Ferric sulfate nonahydrate finds application across numerous industries, with water treatment representing its most significant use:

Water and Wastewater Treatment

The primary application of ferric sulfate nonahydrate is in water treatment, accounting for more than 50% of its total consumption. Its functions include:

• Coagulation: Removes suspended solids, phosphorus, organic matter, and certain contaminants

• pH adjustment: Helps control acidity in water systems

• Removal of heavy metals through precipitation

• Sludge conditioning and dewatering enhancement

The effectiveness of ferric sulfate in water treatment stems from its ability to form hydrolysis products that destabilize colloidal particles, allowing them to aggregate and be removed through sedimentation or filtration processes.

Industrial Applications

Beyond water treatment, ferric sulfate nonahydrate serves in various industrial processes:

• Aluminum etching in manufacturing operations

• Catalyst in certain chemical reactions

• Dye fixative in textile processing

• Component in pigment production

Agricultural and Soil Applications

In agriculture and soil management, applications include:

• Soil conditioner to adjust pH, particularly for alkaline soils

• Iron supplement in iron-deficient soils

• Component in specialized fertilizer formulations

Iron sulfates can be used to treat iron chlorosis in plants, with the hydrated forms offering specific advantages in terms of solubility and plant availability.

Market Overview and Industry Trends

The global market for ferric sulfate compounds, including the nonahydrate form, shows significant growth potential driven by increasing water treatment needs:

Market Segmentation

The ferric sulfate market can be categorized by:

• Type: Including ferric sulfate nonahydrate, monohydrate, pentahydrate, and other forms

• Application: Water treatment, sewage treatment, chemical synthesis, fertilizers, pigments and dyes

• End-Use Industry: Water and wastewater treatment plants, chemical manufacturing, agriculture, pulp and paper, textiles

Supply Chain Considerations

The EPA assessed the risk of supply disruption for ferric sulfate as "Moderate-Low" in 2022, with the following risk parameters:

• Criticality: High (essential for coagulation in water treatment)

• Likelihood of disruption: Moderate-Low

• Vulnerability: Low (distributed domestic manufacturing and supply)

Risk drivers include dependence on the steel industry (for ferrous sulfate), sulfuric acid availability, and chlorine supply for manufacturing inputs.

Comparative Analysis with Other Iron Sulfate Compounds

Ferric sulfate nonahydrate represents one member of a family of iron sulfate compounds with varying hydration states:

Property	Ferric Sulfate Nonahydrate	Ferric Sulfate (Anhydrous)	Ferrous Sulfate
Formula	Fe2(SO4)3- 9H2O	Fe2(SO4)3	FeSO4- xH2O
Molecular Weight	562.018 g/mol	399.88 g/mol	Varies by hydration
Oxidation State of Iron	+3	+3	+2
Melting/Decomposition	Loses water at ~175°C	480°C	Varies by hydration
Primary Applications	Water treatment, chemical manufacturing	Similar but less common	Plant nutrition, water treatment

The nonahydrate form offers specific advantages in certain applications due to its:

• Controlled water content leading to predictable behavior

• Enhanced solubility compared to anhydrous form

• Specific reactivity profile beneficial in water treatment applications

Research Developments and Future Directions

Recent research involving ferric sulfate nonahydrate has focused on several areas:

Synthesis Optimization

Studies have investigated:

• Improved methods for controlling hydration state during crystallization

• Recovery from industrial waste streams

• Environmentally friendly oxidation processes that reduce chemical inputs

Application Innovations

Research into enhanced applications includes:

• Advanced coagulation processes for emerging contaminants

• Specialized formulations for specific water treatment challenges

• Novel soil remediation techniques

• Application in jarosite synthesis and related materials

Characterization Methods

Advances in analytical techniques have improved characterization of ferric sulfate hydrates:

• X-ray diffraction for crystal structure determination

• Thermal analysis for understanding dehydration behavior

• Spectroscopic methods for purity assessment and hydration state verification